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Compound of Interest

Compound Name: Dimethyl phthalate-d6

Cat. No.: B110208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and properties of Dimethyl
phthalate-d6 (DMP-d6). Designed for laboratory personnel, this document consolidates critical

data and outlines best practices to ensure safe and effective use in a research environment.

Chemical and Physical Properties
Dimethyl phthalate-d6 is the deuterated form of Dimethyl phthalate (DMP), commonly used as

an internal standard in quantitative analysis.[1] Its physical and chemical properties are largely

identical to its non-deuterated counterpart, with the key difference being the isotopic labeling.
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Property Value

Chemical Formula C₁₀D₆H₄O₄

CAS Number 85448-30-2[2]

Molecular Weight 200.22 g/mol

Appearance Colorless, oily liquid[3]

Odor Slight aromatic odor[3]

Melting Point 2 °C (35.6 °F)[4][5]

Boiling Point 282 °C (539.6 °F)[4][5]

Density 1.19 g/cm³[3]

Solubility in Water Very slightly soluble[3]

Vapor Pressure 0.002 mmHg @ 20°C[3]

Flash Point 146 °C (294.8 °F) - Closed Cup[3]

Autoignition Temperature 490 °C (914 °F)[3]

Toxicological Data
The toxicity profile of Dimethyl phthalate-d6 is considered analogous to that of Dimethyl

phthalate. Acute exposure may cause irritation to the eyes, skin, and respiratory tract.[6]

Metric Value Species Route

LD50 6900 mg/kg Rat Oral[3]

LD50 14000 mg/kg Mouse Oral[3]

LD50 5200 mg/kg Rabbit Oral[3]

LD50 >12000 mg/kg Rabbit Dermal[3]

Chronic Effects: Prolonged or repeated exposure may cause damage to the nervous system.[3]
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Safety and Handling
Personal Protective Equipment (PPE)
When handling Dimethyl phthalate-d6, it is crucial to use appropriate personal protective

equipment to minimize exposure.

PPE Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

Not typically required with adequate ventilation.

In case of insufficient ventilation, use a suitable

respirator.

Storage and Incompatibilities
Proper storage is essential to maintain the integrity of Dimethyl phthalate-d6 and to prevent

hazardous reactions.

Condition Recommendation

Storage
Store in a cool, dry, well-ventilated area in a

tightly closed container.[3]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[3]

Hazardous Decomposition Carbon oxides (CO, CO₂) upon combustion.[3]

Experimental Protocols
General Handling and Use as an Internal Standard
Dimethyl phthalate-d6 is frequently used as an internal standard in chromatographic methods

such as GC-MS and LC-MS/MS for the quantification of phthalates in various matrices.
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Objective: To outline a standard procedure for the preparation and use of Dimethyl phthalate-
d6 as an internal standard.

Materials:

Dimethyl phthalate-d6

Appropriate solvent (e.g., methanol, hexane)

Volumetric flasks

Micropipettes

Vortex mixer

Analytical balance

Procedure:

Stock Solution Preparation:

Accurately weigh a precise amount of Dimethyl phthalate-d6.

Dissolve the weighed compound in a suitable solvent in a volumetric flask to achieve a

known concentration (e.g., 1 mg/mL).

Ensure the compound is completely dissolved, using a vortex mixer if necessary.

Working Standard Preparation:

Perform serial dilutions of the stock solution to prepare working standards at the desired

concentrations for creating a calibration curve.

Sample Spiking:

Add a known volume of the Dimethyl phthalate-d6 working solution to each sample and

calibration standard. This process is known as "spiking."
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The final concentration of the internal standard should be consistent across all samples

and standards.

Sample Extraction and Analysis:

Proceed with the sample extraction method appropriate for the matrix being analyzed

(e.g., liquid-liquid extraction, solid-phase extraction).

Analyze the extracted samples using GC-MS or LC-MS/MS.

Quantify the target analytes by comparing the ratio of their peak areas to the peak area of

the Dimethyl phthalate-d6 internal standard against the calibration curve.

Visualized Workflows
Standard Handling Workflow
The following diagram illustrates the standard workflow for handling Dimethyl phthalate-d6 in

a laboratory setting.
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Receiving & Storage

Preparation & Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store in Cool, Dry, Ventilated Area

Don Appropriate PPE

Transport to Lab

Prepare Stock & Working Solutions

Spike Samples & Standards

Perform Analysis (GC/LC-MS)

Collect Waste in Labeled Container

Generate Waste

Dispose of as Hazardous Waste
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Standard Laboratory Workflow for Dimethyl Phthalate-d6
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Spill Response Decision Tree
This diagram provides a decision-making framework for responding to a Dimethyl phthalate-
d6 spill in a laboratory.
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Spill Occurs

Assess Spill Size & Risk

Major Spill?

Evacuate Area & Alert Supervisor/EHS

Yes

Minor Spill

No

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Absorbed Material

Dispose of as Hazardous Waste

Decontaminate Spill Area

Restock Spill Kit
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Decision Tree for Dimethyl Phthalate-d6 Spill Response
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First Aid Measures
In the event of exposure to Dimethyl phthalate-d6, follow these first aid guidelines:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[3]

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical attention if irritation

develops and persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion
If swallowed, do NOT induce vomiting. Get

medical aid.[5]

Fire Fighting Measures
Dimethyl phthalate-d6 is a combustible liquid.

Aspect Recommendation

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam.[6]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread fire.

Specific Hazards Emits toxic fumes under fire conditions.[2]

Protective Equipment
Wear a self-contained breathing apparatus and

full protective gear.[6]
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Accidental Release Measures
For detailed guidance, refer to the Spill Response Decision Tree in section 5.2.

Small Spills:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[6]

Place the absorbed material into a suitable, labeled container for disposal.[6]

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Notify your supervisor and the institutional Environmental Health and Safety (EHS) office.

Only trained personnel should attempt to clean up a large spill.

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely handle Dimethyl phthalate-d6 and minimize risks in the

laboratory. Always consult your institution's specific safety protocols and the most recent Safety

Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Dimethyl Phthalate | C10H10O4 | CID 8554 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. oxfordlabfinechem.com [oxfordlabfinechem.com]

4. fishersci.se [fishersci.se]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://trc-corp.com/wp-content/uploads/SDS/Dimethyl%20Phthalate%20-%20SDS%20English.pdf
https://trc-corp.com/wp-content/uploads/SDS/Dimethyl%20Phthalate%20-%20SDS%20English.pdf
https://www.benchchem.com/product/b110208?utm_src=pdf-body
https://www.benchchem.com/product/b110208?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dimethyl-phthalate-d6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Phthalate
https://www.oxfordlabfinechem.com/msds/(D-03456)%20DIMETHYL%20PHTHALATE%20(For%20Synthesis).pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=11418213&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. assets.thermofisher.com [assets.thermofisher.com]

6. trc-corp.com [trc-corp.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Dimethyl Phthalate-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110208#safety-data-sheet-sds-and-handling-of-
dimethyl-phthalate-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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